DL-Ethionine

Specification

• CAS No.: 67-21-0
• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 2-amino-4-ethylsulfanylbutanoic acid
• Standard InChI: InChI=1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• Standard InChI Key: GGLZPLKKBSSKCX-UHFFFAOYSA-N
• SMILES: CCSCCC(C(=O)O)N
• Canonical SMILES: CCSCCC(C(=O)O)N
• Melting Point: 516 to 523 °F (decomposes) (NTP, 1992)

Introduction

Property	Value
Melting point	265-268°C
Boiling point	310°C
Density	1.164
Refractive index	1.5500 (estimate)
Flash point	142°C
Optimal storage temperature	-20°C
Solubility	Slightly soluble in water and methanol (when heated)
pKa	2.23±0.10 (Predicted)
Form	Crystalline Powder or Flakes
Color	White to off-white

DL-Ethionine is classified as a non-proteinogenic alpha-amino acid where the S-methyl group of methionine is replaced by an S-ethyl group.

Biochemical and Physiological Actions

DL-Ethionine exhibits several important biochemical and physiological effects that have made it valuable in research settings. As a metabolic antagonist of methionine, it interferes with numerous biochemical processes that depend on methionine metabolism.

Anti-Methylation Effects

DL-Ethionine is a racemic mixture of the anti-methylation agent L-Ethionine and its enantiomer D-Ethionine. Its ability to inhibit DNA methylation processes has significant implications for cell regulation and genetic expression.

Effects on Oxidative Stress

One of the key applications of DL-Ethionine in research is as an inducer of oxidative stress in the liver. This property makes it useful for studying the levels and activities of anti-oxidative enzymes and compounds such as glutathione. The compound creates conditions that allow researchers to examine cellular responses to oxidative damage and the effectiveness of protective mechanisms.

Research Findings on Carcinogenic Activity

The carcinogenic potential of DL-Ethionine has been a subject of extensive research, making it an important compound in cancer studies.

Liver Carcinogenesis

The earliest observations of ethionine's carcinogenic properties were made in liver tissue. When rats were maintained on ethionine-containing diets for prolonged periods, they developed tumor-like nodules in the liver. Further research confirmed the development of unequivocal liver carcinomas when animals were maintained for longer periods on ethionine diets.

These findings established DL-Ethionine as an important experimental carcinogen, particularly for studying mechanisms of liver cancer development. The compound's ability to induce hepatic carcinogenesis has made it a valuable tool in cancer research, helping scientists understand the molecular and cellular changes that occur during cancer development.

Mechanisms of Carcinogenic Action

Although the search results don't provide comprehensive details on the mechanisms of ethionine's carcinogenic action, it is understood that its anti-methylation properties likely play a role. Disruption of normal DNA methylation patterns can lead to aberrant gene expression and genomic instability, which are hallmarks of cancer development.

Effects on Cholangiocarcinogenesis

DL-Ethionine has been specifically noted for its ability to accelerate cholangiocarcinogenesis (bile duct cancer development) in vivo. When used as a dietary supplement in experimental models, it promotes the development of cholangiocarcinoma, making it a valuable tool for studying this type of cancer.

This application allows researchers to establish models for studying the progression, molecular mechanisms, and potential therapeutic interventions for cholangiocarcinoma, a relatively rare but highly aggressive form of cancer with poor prognosis.

Applications and Uses

Despite its toxicity and carcinogenic potential, DL-Ethionine has several valuable applications in research and experimental settings.

Cancer Research

As previously discussed, DL-Ethionine is widely used in cancer research, particularly for studying mechanisms of liver cancer and cholangiocarcinoma development. Its ability to induce oxidative stress and disrupt normal cellular processes makes it valuable for understanding carcinogenesis.

Metabolic Studies

DL-Ethionine is used to study methionine metabolism and the effects of methionine deprivation. As a methionine antagonist, it allows researchers to investigate the consequences of disrupting pathways that depend on this essential amino acid.

Oxidative Stress Research

The compound's ability to induce oxidative stress in the liver makes it useful for studying anti-oxidative enzymes and compounds such as glutathione. These studies help advance our understanding of how cells respond to and protect against oxidative damage.

Lipid Metabolism Research

DL-Ethionine's effects on lipid uptake, transport, and metabolism in the intestinal wall make it valuable for studying lipid processing mechanisms. These studies contribute to our understanding of digestive and metabolic disorders related to lipid handling.

Experimental Research Methods

Research involving DL-Ethionine typically employs various experimental approaches to elucidate its effects and mechanisms of action.

Animal Models

Many studies use rat models to investigate ethionine's effects, particularly on liver function and carcinogenesis. In these experiments, animals are typically fed diets containing DL-Ethionine for various periods, and the resulting changes in tissue structure and function are examined.

Lipid Transport Studies

To study ethionine's effects on lipid metabolism, researchers have administered lipid emulsions containing radioactively labeled lipids to rats pretreated with DL-Ethionine. By tracking the radioactivity in various tissues and biochemical fractions, they can determine how ethionine affects lipid uptake, processing, and transport.

Counteracting Effects with Methionine

Many experimental protocols include groups treated with both DL-Ethionine and methionine to demonstrate that ethionine's effects are due to its antagonism of methionine. The addition of methionine often attenuates or reverses the effects of ethionine, confirming the mechanism of action.